1-(2-Chloropyridin-5-yl)-2-(2,4-difluorophenyl)ethanone

• Molecular Formula: C13H8ClF2NO
• Molecular Weight: 267.66 g/mol
• IUPAC Name: 1-(6-chloropyridin-3-yl)-2-(2,4-difluorophenyl)ethanone
• InChI: InChI=1S/C13H8ClF2NO/c14-13-4-2-9(7-17-13)12(18)5-8-1-3-10(15)6-11(8)16/h1-4,6-7H,5H2
• InChI Key: GJBLJMKDRQVTCC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)CC(=O)C2=CN=C(C=C2)Cl

Description

1-(2-Chloropyridin-5-yl)-2-(2,4-difluorophenyl)ethanone is a useful research compound. Its molecular formula is C13H8ClF2NO and its molecular weight is 267.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,4-Difluorobenzyl bromide (9.0 ml, 70 mmol) was added dropwise to a suspension of magnesium (1.8 g, 75 mmol) in diethyl ether (50 ml) under an atmosphere of dry nitrogen at a sufficient rate to maintain a gentle reflux. The resulting solution was stirred for 15 minutes at room temperature and was then added dropwise to a solution of the product of part (i) (10.0 g, 50 mmol) in THF (70 ml) at -70° C. under an atmosphere of nitrogen. The mixture was warmed to room temperature, stirred for 2 hours then quenched with dilute hydrochloric acid (2M, 50 ml). The layers were separated and the aqueous phase was extracted with diethyl ether (2×50 ml). The combined extracts were dried (MgSO4) and evaporated under reduced pressure. The residue was purified by flash chromatography on silica by elution with ether/hexane (1:1). The appropriate fractions were combined, evaporated under reduced pressure and the crude product was triturated with diethyl ether to give the title compound as a yellow solid, (10.7 g), m.p. 93°-95° C. Found: C,58.01; H,2.99; N,5.17; C13H8ClF2NO requires: C,58.33; H,3.01; N,5.23%.